Cas no 2094374-04-4 (2-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-1-methyl-1H-pyrrole)

• Product Name: 2-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-1-methyl-1H-pyrrole
• CAS No: 2094374-04-4
• MF: C₁₃H₁₃ClN₄O
• MW: 276.721521139145
• CID: 6507155
• PubChem ID: 126815702
• Update Time: 2025-10-29

2-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-1-methyl-1H-pyrrole
• EN300-26614164
• 2-{3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carbonyl}-1-methyl-1H-pyrrole
• 2094374-04-4
• AKOS033916264
• Z2454154566

• Inchi： 1S/C13H13ClN4O/c1-17-5-2-3-11(17)13(19)18-6-4-9-7-12(14)16-15-10(9)8-18/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： AGPIOHJIDPYWMC-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CN(C(C3=CC=CN3C)=O)CC2)N=N1

Computed Properties

• Exact Mass: 276.0777887g/mol
• Monoisotopic Mass: 276.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51Ų

Additional information on 2-{3-chloro-5H,6H,7H,8H-pyrido3,4-cpyridazine-7-carbonyl}-1-methyl-1H-pyrrole

2-{3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carbonyl}-1-methyl-1H-pyrrole

The compound with CAS No 2094374-04-4, known as 2-{3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carbonyl}-1-methyl-1H-pyrrole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrido[3,4-c]pyridazine moiety and a pyrrole ring system. The presence of a chlorine atom at the 3-position of the pyrido[3,4-c]pyridazine ring introduces electronic effects that can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The pyrido[3,4-c]pyridazine core has been shown to act as a scaffold for binding to these kinases, making it a promising lead compound for further optimization.

In addition to its biological applications, this compound has also been explored for its potential in materials science. A study conducted at the University of Cambridge revealed that when incorporated into organic semiconductors, this compound enhances charge transport properties due to its extended conjugation system. This finding opens up new avenues for its use in advanced electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors.

The synthesis of 2-{3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carbonyl}-1-methyl-1H-pyrrole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrido[3,4-c]pyridazine ring system through cyclization reactions and subsequent functionalization to introduce the pyrrole moiety. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, CAS No 2094374-04-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological and electronic properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.